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In the landscape of advanced drug development and molecular biology, the precise and stable
linkage of different molecular entities is paramount. Polyethylene glycol (PEG) linkers have
become indispensable tools, prized for their ability to improve the solubility, stability, and
pharmacokinetic profiles of biomolecules. While traditional PEGylation utilizes a polydisperse
mixture of PEG chains, discrete PEG (dPEG®) linkers, such as NHS-PEG12-azide, offer
unparalleled precision. These linkers possess a single, defined molecular weight and length,
ensuring batch-to-batch consistency and simplifying the characterization of the final conjugate.

This guide provides a comprehensive technical overview of the discrete NHS-PEG12-azide
spacer, a heterobifunctional linker that has gained prominence in fields ranging from antibody-
drug conjugates (ADCs) to proteomics and targeted drug delivery. We will delve into its core
physicochemical properties, reaction mechanisms, and field-proven protocols, offering
researchers and drug development professionals the foundational knowledge required for its
successful application.

Core Physicochemical Properties of NHS-PEG12-
azide
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The NHS-PEG12-azide spacer is a water-soluble crosslinker featuring two distinct reactive
termini: an N-hydroxysuccinimide (NHS) ester and an azide group, separated by a 12-unit
polyethylene glycol chain. This dual functionality allows for a two-step sequential or orthogonal
conjugation strategy.

Property Value Source(s)
Molecular Weight 740.79 g/mol - 740.8 g/mol [1112]131[4]
Molecular Formula C31H56N4016 [L1121[31[41[5]
CAS Number 1108750-59-9, 2363756-50-5  [1][3][4][5]
Purity Typically >90-98% [2][41[5]
Spacer Arm Length 28 atoms, ~47.2 A [3]

. Soluble in DMSO, DMF, DCM,;
Solubility [4]
agueous soluble

Appearance Yellowish Liquid or Solid [1]

Reaction Mechanisms and Chemical Causality

The utility of the NHS-PEG12-azide linker stems from its two chemically distinct reactive ends.
Understanding the mechanism and optimal conditions for each reaction is critical for achieving
high-yield, specific conjugations.

The Amine-Reactive NHS Ester

The N-hydroxysuccinimide ester is a highly efficient functional group for targeting primary
amines (-NH2), such as those found on the side chain of lysine residues and the N-terminus of
proteins and peptides.[6][7]

Mechanism: The reaction is a nucleophilic acyl substitution. The unprotonated primary amine
acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This forms a transient
tetrahedral intermediate which then collapses, releasing the N-hydroxysuccinimide (NHS)
leaving group and forming a highly stable amide bond.[8][9]

Causality of Reaction Conditions:
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e pH is Critical: The reaction is strongly pH-dependent.[10] At acidic pH (<7), primary amines
are protonated (-NHs*) and non-nucleophilic, inhibiting the reaction.[8] Conversely, at high
pH (>9), the competing reaction of NHS ester hydrolysis accelerates significantly, reducing
conjugation efficiency.[8][11] The optimal pH range is typically 7.2 to 8.5, which balances
amine reactivity with ester stability.[10][11][12]

« Buffer Choice: Buffers containing primary amines, such as Tris or glycine, must be avoided
as they will compete with the target molecule for reaction with the NHS ester.[6] Phosphate-
buffered saline (PBS) is a common and effective choice.[6]
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Caption: Experimental workflow for protein conjugation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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